molecular formula C24H28N4OS B8582499 4-(4-benzhydrylpiperazin-1-ylmethyl)-2-(N-methylacetamido)thiazole

4-(4-benzhydrylpiperazin-1-ylmethyl)-2-(N-methylacetamido)thiazole

Cat. No.: B8582499
M. Wt: 420.6 g/mol
InChI Key: VEBRAJKYQKRVSC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-benzhydrylpiperazin-1-ylmethyl)-2-(N-methylacetamido)thiazole is a useful research compound. Its molecular formula is C24H28N4OS and its molecular weight is 420.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C24H28N4OS

Molecular Weight

420.6 g/mol

IUPAC Name

N-[4-[(4-benzhydrylpiperazin-1-yl)methyl]-1,3-thiazol-2-yl]-N-methylacetamide

InChI

InChI=1S/C24H28N4OS/c1-19(29)26(2)24-25-22(18-30-24)17-27-13-15-28(16-14-27)23(20-9-5-3-6-10-20)21-11-7-4-8-12-21/h3-12,18,23H,13-17H2,1-2H3

InChI Key

VEBRAJKYQKRVSC-UHFFFAOYSA-N

Canonical SMILES

CC(=O)N(C)C1=NC(=CS1)CN2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-chloromethyl-2-(N-methylacetamido)thiazole (2.05 g), 1-benzhydrylpiperazine (2.5 g) and potassium carbonate (1.4 g) in N,N-dimethylformamide (20 ml) was stirred at 80° C. for 1.5 hours. After the reaction mixture was poured into ice-water, the precipitated crystals were washed with water and then dried, followed by recrystallization from a mixture of ethyl acetate and n-hexane to obtain pale yellow crystals of 4-(4-benzhydrylpiperazin-1-ylmethyl)-2-(N-methylacetamido)thiazole (1.3 g), mp 140°-142° C.
Quantity
2.05 g
Type
reactant
Reaction Step One
Quantity
2.5 g
Type
reactant
Reaction Step One
Quantity
1.4 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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